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Compound of Interest

Compound Name: 5-Methylchrysene

Cat. No.: B135471 Get Quote

Application Notes and Protocols for 5-
Methylchrysene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of 5-
Methylchrysene in a laboratory setting. 5-Methylchrysene is a polycyclic aromatic

hydrocarbon (PAH) and a known carcinogen that requires strict safety measures to prevent

exposure.

Compound Information
5-Methylchrysene is a product of incomplete combustion and is found in tobacco smoke and

coal tar.[1] It is classified as a Group 2B carcinogen by the International Agency for Research

on Cancer (IARC), meaning it is possibly carcinogenic to humans.[1] In the lab, it is primarily

used for biochemical and cancer research.[2]

Table 1: Physical and Chemical Properties of 5-Methylchrysene
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Property Value Reference

Appearance Purple crystals [1][3]

Molecular Formula C₁₉H₁₄

Molecular Weight 242.321 g/mol

Melting Point 117.5 °C (243.5 °F)

Boiling Point 465.14 °C (estimate)

Water Solubility 0.062 mg/L at 27 °C

Solubility
Soluble in acetone and

chloroform

Vapor Pressure 0.00000025 mmHg

Safety and Hazard Information
5-Methylchrysene is a hazardous substance. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard information.

Table 2: GHS Hazard Classification for 5-Methylchrysene

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage

Carcinogenicity 1B/2

H350/H351: May

cause/Suspected of causing

cancer

Hazardous to the aquatic

environment, acute hazard
1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/5-Methylchrysene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylchrysene
https://www.benchchem.com/product/b135471?utm_src=pdf-body
https://www.benchchem.com/product/b135471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data sourced from PubChem.

GHS Pictograms:

Corrosive Exclamation mark Health hazard
Environmental
hazard

GHS05 GHS07 GHS08 GHS09

Table 3: Occupational Exposure Limits

Organization Limit Value

OSHA (PEL) 8-hour TWA 0.2 mg/m³

NIOSH (REL) 10-hour TWA 0.1 mg/m³

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended

Exposure Limit.

Experimental Protocols
Strict adherence to the following protocols is mandatory to ensure the safety of all laboratory

personnel.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

Gloves: Wear two pairs of nitrile gloves. Change the outer pair immediately if contaminated.

Eye Protection: Chemical safety goggles are required at all times.

Lab Coat: A disposable, solid-front lab coat or coveralls must be worn.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a NIOSH-approved respirator with organic vapor cartridges and P100 particulate

filters is required.
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3.2. Handling Procedures

Designated Area: All work with 5-Methylchrysene must be conducted in a designated area,

such as a certified chemical fume hood, to minimize exposure.

Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh

paper or in a container.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Aerosol Prevention: Avoid any procedures that may generate dust or aerosols.

Transportation: When transporting 5-Methylchrysene, use a sealed, shatter-resistant

secondary container.

3.3. Storage

Store 5-Methylchrysene in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.

Keep containers tightly closed and clearly labeled.

Store away from light and moisture.

3.4. Spill and Emergency Procedures

Spill: In the event of a spill, evacuate the area immediately. Wearing appropriate PPE, cover

the spill with an absorbent material, and collect it into a sealed container for hazardous

waste disposal. Ventilate the area and wash the spill site after cleanup is complete.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes and remove contaminated clothing. Seek medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

3.5. Waste Disposal

All waste contaminated with 5-Methylchrysene is considered hazardous waste and must be

disposed of according to institutional and local regulations.

Solid Waste: Contaminated gloves, lab coats, pipette tips, and other disposable materials

should be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 5-Methylchrysene in a sealed, labeled, and

compatible hazardous waste container.

Sharps: Contaminated needles and other sharps must be placed in a designated sharps

container for hazardous chemical waste.

Visualized Workflow
The following diagram illustrates the standard workflow for safely handling 5-Methylchrysene
in a laboratory setting.

Preparation Handling (in Fume Hood) Cleanup & Disposal

Designate Fume Hood &
Gather Materials

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat) Weigh Solid Prepare Solution Perform Experiment Decontaminate Glassware &

Work Surfaces
Dispose of Hazardous Waste

(Solid & Liquid) Doff PPE Correctly Wash Hands Thoroughly EndStart

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Methylchrysene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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